Cas no 73744-33-9 (p-Bromoacetophenone oxime, (Z)-)

• Product Name: p-Bromoacetophenone oxime, (Z)-
• CAS No: 73744-33-9
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 2800657
• Update Time: 2023-08-07

p-Bromoacetophenone oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

• p-Bromoacetophenone oxime, (Z)-
• (E)-p-bromoacetophenone oxime
• 1-(4-Bromophenyl)ethanone oxime
• O3128O579B
• 4'-Bromoacetophenone oxime
• Ethanone, 1-(4-bromophenyl)-, oxime, (Z)-
• Ethanone, 1-(4-bromophenyl)-, oxime, (1Z)-
• 4'-Bromoacetophenone (E)-oxime
• HMS1542O08
• (1Z)-1-(4-bromophenyl)ethanone oxime
• (E)-1-(4-bromophenyl)ethan-1-one oxime
• Q27258954

• Inchi： 1S/C8H8BrNO/c1-6(10-11)7-2-4-8(9)5-3-7/h2-5,11H,1H3/b10-6-
• InChI Key： AWJKRPKYUKWTJX-POHAHGRESA-N
• SMILES： BrC1C=CC(=CC=1)/C(/C)=N\O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• XLogP3: 2.6
• Topological Polar Surface Area: 32.6